Cas no 225525-49-5 (Ethyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]-1,3-benzothiazole-6-carboxylate)

Ethyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]-1,3-benzothiazole-6-carboxylate is a benzothiazole derivative with a molecular formula of C15H18N2O4S. This compound features a benzothiazole core functionalized with a tert-butoxycarbonyl (Boc) protected amino group at the 2-position and an ethyl ester moiety at the 6-position. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, making it valuable in peptide synthesis and medicinal chemistry applications. The ethyl ester functionality offers versatility for further derivatization, such as hydrolysis to carboxylic acids or transesterification. Its structural features make it a useful intermediate for designing bioactive molecules, particularly in the development of kinase inhibitors or antimicrobial agents. The compound exhibits good solubility in common organic solvents, simplifying purification and handling in synthetic workflows.

Ethyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]-1,3-benzothiazole-6-carboxylate structure

225525-49-5 structure

Product Name:Ethyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]-1,3-benzothiazole-6-carboxylate

CAS No:225525-49-5

MF:C₁₅H₁₈N₂O₄S

MW:322.379422664642

CID:1410797

PubChem ID:71744353

Update Time:2025-07-02

Ethyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]-1,3-benzothiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]-1,3-benzothiazole-6-carboxylate
- 225525-49-5
- Ethyl 2-((tert-butoxycarbonyl)amino)benzo[d]thiazole-6-carboxylate
- ethyl 2-{[(tert-butoxy)carbonyl]amino}-1,3-benzothiazole-6-carboxylate
- MFCD11113051
- ETHYL 2-[(TERT-BUTOXYCARBONYL)AMINO]-1,3-BENZOTHIAZOLE-6-CARBOXYLATE
- ethyl 2-(tert-butoxycarbonylamino)-1,3-benzothiazole-6-carboxylate
- ETHYL-2-((TERT-BUTOXYCARBONYL)AMINO)BENZO(D)THIAZOLE-6-CARBOXYLATE
- CS-0449797
- VT1441
- DTXSID00857470
- 2-tert-Butoxycarbonylamino-benzothiazole-6-carboxylic acid ethyl ester
- 2-tert-Butoxycarbonylaminobenzothiazole-6-carboxylic acid ethyl ester
- Ethyl2-((tert-butoxycarbonyl)amino)benzo[d]thiazole-6-carboxylate
- MDL： MFCD11113051
- Inchi： 1S/C15H18N2O4S/c1-5-20-12(18)9-6-7-10-11(8-9)22-13(16-10)17-14(19)21-15(2,3)4/h6-8H,5H2,1-4H3,(H,16,17,19)
- InChI Key： SSRXDQAQOCIAFY-UHFFFAOYSA-N
- SMILES： S1C(=NC2C=CC(C(=O)OCC)=CC1=2)NC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 322.09884
Monoisotopic Mass: 322.09872823g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 22
Rotatable Bond Count: 7
Complexity: 424
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 106Å²

Experimental Properties

PSA: 77.52

Ethyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]-1,3-benzothiazole-6-carboxylate Pricemore >>

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